4-tert-butyl-N-[2-(2-methyl-1H-indol-1-yl)ethyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(2-methylindol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C22H26N2O/c1-16-15-18-7-5-6-8-20(18)24(16)14-13-23-21(25)17-9-11-19(12-10-17)22(2,3)4/h5-12,15H,13-14H2,1-4H3,(H,23,25)
• InChI Key: BOCFAACKSIXVEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CCNC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

Indole derivatives are significant in the field of medicinal chemistry due to their wide range of biological activities. They serve as useful building blocks in the synthesis of several novel organic compounds.

Synthesis Analysis

The synthesis of indole derivatives often starts from simple commercially available materials. The intermediate products involved in this scheme are useful for the synthesis of natural prenyl indole derivatives.

Molecular Structure Analysis

Indole is a heterocyclic compound, consisting of a benzene ring fused to a pyrrole ring. The structure of indole derivatives can be confirmed by various spectroscopic studies, including FT-IR, 1H & 13C NMR, and LCMS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of indole derivatives can include formylation, reduction, protection of hydroxy groups, and introduction of formyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives can vary widely. For example, they can be white or colorless solids that are highly soluble in water and other polar solvents.

Mechanism of Action

While the specific mechanism of action for “4-tert-butyl-N-[2-(2-methyl-1H-indol-1-yl)ethyl]benzamide” is not available, indole derivatives have been found to possess a wide spectrum of biological activities, such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities.

Safety and Hazards

The safety and hazards of indole derivatives can depend on their specific structures and biological activities. Some indole derivatives have shown anti-inflammatory and analgesic activities along with ulcerogenic index.

Future Directions

Given the wide range of biological activities of indole derivatives, there is potential for further exploration and development of these compounds in the field of drug discovery.